Cas no 2098081-63-9 (1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one)

1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one is a specialized organic compound featuring a pyrrolidine carbonyl moiety linked to an acetyl-substituted phenyl ring. Its structural design, incorporating both a hydroxyl group and a ketone functionality, makes it a versatile intermediate in pharmaceutical and fine chemical synthesis. The hydroxypyrrolidine component enhances solubility and reactivity, while the acetylphenyl group provides a stable aromatic backbone for further derivatization. This compound is particularly valuable in the development of bioactive molecules, offering precise stereochemical control and compatibility with diverse reaction conditions. Its well-defined purity and consistent performance make it suitable for research applications requiring high reliability in complex synthetic pathways.
1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one structure
2098081-63-9 structure
Product name:1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
CAS No:2098081-63-9
MF:C13H15NO3
MW:233.263103723526
CID:5725841
PubChem ID:121200679

1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
    • AKOS026708574
    • 1-[4-(3-hydroxypyrrolidine-1-carbonyl)phenyl]ethanone
    • 2098081-63-9
    • F1907-4054
    • 1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
    • Inchi: 1S/C13H15NO3/c1-9(15)10-2-4-11(5-3-10)13(17)14-7-6-12(16)8-14/h2-5,12,16H,6-8H2,1H3
    • InChI Key: ZWGBPOKJHABIMG-UHFFFAOYSA-N
    • SMILES: OC1CN(C(C2C=CC(C(C)=O)=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 233.10519334g/mol
  • Monoisotopic Mass: 233.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.6Ų

1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1907-4054-1g
1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-4054-2.5g
1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9 95%+
2.5g
$802.0 2023-09-07
TRC
H128526-1g
1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9
1g
$ 570.00 2022-06-04
TRC
H128526-500mg
1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9
500mg
$ 365.00 2022-06-04
Life Chemicals
F1907-4054-0.25g
1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-4054-0.5g
1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9 95%+
0.5g
$380.0 2023-09-07
TRC
H128526-100mg
1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9
100mg
$ 95.00 2022-06-04
Life Chemicals
F1907-4054-10g
1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9 95%+
10g
$1684.0 2023-09-07
Life Chemicals
F1907-4054-5g
1-(4-(3-hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one
2098081-63-9 95%+
5g
$1203.0 2023-09-07

Additional information on 1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one

Comprehensive Overview of 1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one (CAS No. 2098081-63-9): Properties, Applications, and Research Insights

1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one, with the CAS number 2098081-63-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a hydroxypyrrolidine moiety with a phenyl ethanone group, making it a versatile intermediate for synthesizing bioactive molecules. Its carbonyl and hydroxyl functional groups contribute to its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for pyrrolidine derivatives like 1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one has surged due to their role in developing kinase inhibitors and GPCR-targeted therapies. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine. The compound’s structural flexibility allows for modifications that enhance binding affinity, addressing challenges in drug resistance and selectivity—key concerns in oncology and neurology.

From a synthetic chemistry perspective, CAS 2098081-63-9 serves as a building block for heterocyclic compounds, often utilized in catalysis and ligand design. Its chiral center at the 3-position of the pyrrolidine ring opens avenues for asymmetric synthesis, aligning with the growing focus on green chemistry and stereoselective reactions. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a recurring query among chemists optimizing synthetic protocols.

The compound’s relevance extends to bioconjugation strategies, where its ketone group facilitates click chemistry applications. This aligns with trends in proteomics and diagnostic probe development, areas frequently searched in academic databases. Additionally, its solubility profile in polar solvents like DMSO and methanol makes it suitable for high-throughput screening, a staple in pharmaceutical R&D workflows.

Environmental and regulatory considerations are also pivotal. While 1-(4-(3-Hydroxypyrrolidine-1-carbonyl)phenyl)ethan-1-one is not classified as hazardous, its handling requires standard lab precautions. Discussions on REACH compliance and waste management often accompany its use, reflecting broader industry priorities around sustainable chemistry. These aspects are frequently explored in forums and regulatory guidelines, underscoring the compound’s alignment with ESG (Environmental, Social, Governance) principles.

In summary, CAS 2098081-63-9 exemplifies the intersection of medicinal chemistry and advanced synthesis. Its multifaceted applications—from drug scaffolds to catalytic intermediates—highlight its value in addressing contemporary scientific challenges. As research evolves, this compound is poised to remain a focal point in discussions on molecular innovation and therapeutic development.

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